Cas no 1034981-14-0 (N-Benzyl-5-bromo-3-methylthiophene-2-carboxamide)

• Product Name: N-Benzyl-5-bromo-3-methylthiophene-2-carboxamide
• CAS No: 1034981-14-0
• MF: C₁₃H₁₂BrNOS
• MW: 310.209481239319
• CID: 2154557
• Update Time: 2023-08-05

N-Benzyl-5-bromo-3-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-bromo-3-methylthiophene-2-carboxamide
• ZRIIBEWHIUFACA-UHFFFAOYSA-N
• N-Benzyl-5-bromo-3-methylthiophene-2-carboxamide

• Inchi： 1S/C13H12BrNOS/c1-9-7-11(14)17-12(9)13(16)15-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： ZRIIBEWHIUFACA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(NCC2C=CC=CC=2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Topological Polar Surface Area: 57.3